Cas no 481068-15-9 (N-(4-methyl-3-nitrophenyl)benzenesulfonamide)

N-(4-methyl-3-nitrophenyl)benzenesulfonamide structure
481068-15-9 structure
Product Name:N-(4-methyl-3-nitrophenyl)benzenesulfonamide
CAS No:481068-15-9
MF:C13H12N2O4S
MW:292.310381889343
CID:2604674
PubChem ID:258065
Update Time:2025-04-21

N-(4-methyl-3-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • NSC-86731
    • N-(4-methyl-3-nitrophenyl)benzenesulfonamide
    • NCIOpen2_004832
    • SCHEMBL6570574
    • AKOS003978430
    • 481068-15-9
    • starbld0006976
    • NDDLFOLLHLWLQZ-UHFFFAOYSA-N
    • 5-phenylsulfonylamino-2-methylnitrobenzene
    • NSC86731
    • MDL: MFCD00545444
    • Inchi: 1S/C13H12N2O4S/c1-10-7-8-11(9-13(10)15(16)17)14-20(18,19)12-5-3-2-4-6-12/h2-9,14H,1H3
    • InChI Key: NDDLFOLLHLWLQZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(C)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 292.05177804g/mol
  • Monoisotopic Mass: 292.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų
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